2-[[4-(2-Pyridinyl)-1-piperazinyl]methyl]-1H-benzimidazole trihydrochloride
Overview
Description
This compound, also known as ABT-724, is a potent dopamine D4 receptor agonist . It has a molecular formula of C17H19N5 and a molecular weight of 293.37 . It is used in pharmacology systems for treating ocular disorders .
Molecular Structure Analysis
The molecular structure of this compound consists of a benzimidazole ring attached to a piperazine ring via a methylene bridge. The piperazine ring is further substituted with a pyridine ring .Physical and Chemical Properties Analysis
This compound is a solid at room temperature and should be stored in an inert atmosphere at 2-8°C . It is white in color .Scientific Research Applications
Antifungal Applications
2-[[4-(2-Pyridinyl)-1-piperazinyl]methyl]-1H-benzimidazole trihydrochloride and its derivatives exhibit significant antifungal potential. For example, studies have demonstrated that compounds synthesized from benzimidazole and piperazine derivatives, similar in structure to 2-[[4-(2-Pyridinyl)-1-piperazinyl]methyl]-1H-benzimidazole, show moderate antifungal activity against pathogens like Trichophyton rubrum and Candida albicans (Gadhave, Vichare, & Joshi, 2012).
Pharmacological Potential
Several compounds structurally related to 2-[[4-(2-Pyridinyl)-1-piperazinyl]methyl]-1H-benzimidazole have shown promising pharmacological activities. For instance, derivatives synthesized from benzimidazole-2-sulfonic acids and secondary amines exhibited potential antiarrhythmic, antiaggregation, hemorheological, AT1 angiotensin- and NHE-1-inhibiting, and antiserotonin activity (Zhukovskaya et al., 2017).
Anticancer Properties
Benzimidazole derivatives, including those similar to 2-[[4-(2-Pyridinyl)-1-piperazinyl]methyl]-1H-benzimidazole, have shown potential in cancer treatment. Studies have indicated that certain benzimidazole derivatives have significant antiproliferative activity against cancer cell lines, such as human leukemia, breast, and lung cancer cells (Nowicka et al., 2015).
Mechanism of Action
As a potent dopamine D4 receptor partial agonist, this compound has an EC50 of 12.4 nM and 61% efficacy vs. dopamine . It has no agonist activity at D2 receptors . In rats, it produces penile erection following intracerebroventricular administration, increases intracavernosal pressure, and potentiates the proerectile effects of sildenafil following subcutaneous administration .
Safety and Hazards
The compound is labeled with the GHS07 safety symbol, indicating that it can cause skin irritation (H315), serious eye irritation (H319), and may cause respiratory irritation (H335) . Precautionary measures include wearing protective gloves and eye/face protection, washing thoroughly after handling, and taking off contaminated clothing and washing it before reuse .
Properties
IUPAC Name |
2-[(4-pyridin-2-ylpiperazin-1-yl)methyl]-1H-benzimidazole;trihydrochloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H19N5.3ClH/c1-2-6-15-14(5-1)19-16(20-15)13-21-9-11-22(12-10-21)17-7-3-4-8-18-17;;;/h1-8H,9-13H2,(H,19,20);3*1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AZFUVPBLKQGSRI-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1CC2=NC3=CC=CC=C3N2)C4=CC=CC=N4.Cl.Cl.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H22Cl3N5 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
402.7 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
587870-77-7 | |
Record name | 587870-77-7 | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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